Cas no 1228547-70-3 (2-(1R)-1-aminoethyl-4-bromophenol)

• Product Name: 2-(1R)-1-aminoethyl-4-bromophenol
• CAS No: 1228547-70-3
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 6063845
• PubChem ID: 63367828
• Update Time: 2025-05-22

2-(1R)-1-aminoethyl-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-1-aminoethyl-4-bromophenol
• 2-((R)-1-aminoethyl)-4-bromophenol
• (R)-2-(1-aminoethyl)-4-bromophenol
• Phenol, 2-[(1R)-1-aminoethyl]-4-bromo-
• EN300-1897796
• CS-0353916
• AKOS012673026
• 2-[(1R)-1-aminoethyl]-4-bromophenol
• 1228547-70-3

• Inchi： 1S/C8H10BrNO/c1-5(10)7-4-6(9)2-3-8(7)11/h2-5,11H,10H2,1H3/t5-/m1/s1
• InChI Key： WPXYTMUWZPNGLQ-RXMQYKEDSA-N
• SMILES： C1(O)=CC=C(Br)C=C1[C@H](N)C

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Predicted)
• Boiling Point: 302.8±27.0 °C(Predicted)
• pka: 8.69±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 2-(1R)-1-aminoethyl-4-bromophenol

Introduction to CAS No. 1228547-70-3: 2-(1R)-1-Aminoethyl-4-Bromophenol

The compound CAS No. 1228547-70-3, commonly referred to as 2-(1R)-1-aminoethyl-4-bromophenol, is a biologically active molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique chemical structure and promising pharmacological properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

Chemical Structure and Properties: The molecular structure of 2-(1R)-1-aminoethyl-4-bromophenol consists of a phenol ring substituted with a bromine atom at the para position and an aminoethyl group at the ortho position. The stereochemistry at the aminoethyl group is specified as (R), which is crucial for its biological activity. This configuration ensures selective interactions with target proteins, making it a valuable molecule in medicinal chemistry.

Synthesis and Characterization: The synthesis of CAS No. 1228547-70-3 involves a multi-step process that includes nucleophilic substitution and stereoselective reactions. Researchers have optimized the synthetic pathway to achieve high yields and purity, which are essential for subsequent biological evaluations. Advanced analytical techniques such as NMR, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and stereochemistry.

Biological Activity and Applications: Recent studies have demonstrated that 2-(1R)-1-aminoethyl-4-bromophenol exhibits potent inhibitory activity against several enzymes involved in inflammatory processes. For instance, it has shown promise as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in pain and inflammation pathways. Additionally, this compound has been investigated for its potential as an antioxidant, where it can scavenge free radicals and protect cells from oxidative damage.

Therapeutic Potential: The therapeutic potential of CAS No. 1228547-70-3 extends beyond its enzymatic inhibition properties. Preclinical studies have indicated its efficacy in reducing neuroinflammation, making it a candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to modulate immune responses suggests applications in autoimmune disorders.

Toxicological Evaluation2-(1R)-1-aminoethyl-4-bromophenol is critical. Toxicological studies have been conducted to assess its acute and chronic toxicity, genotoxicity, and carcinogenicity. These studies have provided valuable insights into its safety margins and potential risks, guiding further development efforts.

In conclusion, CAS No. 1228547-70-3 (2-(1R)-1-aminoethyl-4-bromophenol)} represents a promising molecule with diverse applications in drug discovery and development. Its unique chemical properties, coupled with recent advancements in understanding its biological activity, position it as a valuable tool in addressing unmet medical needs.